(5E)-5-(1,3-benzodioxol-5-ylmethylidene)-2-[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl-3-phenylimidazol-4-one

• IUPAC Name: (5E)-5-(1,3-benzodioxol-5-ylmethylidene)-2-[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl-3-phenylimidazol-4-one
• InChI: InChI=1S/C25H17FN2O4S/c26-18-9-7-17(8-10-18)21(29)14-33-25-27-20(24(30)28(25)19-4-2-1-3-5-19)12-16-6-11-22-23(13-16)32-15-31-22/h1-13H,14-15H2/b20-12+
• InChI Key: FLWVLFWGQVHUCY-UDWIEESQSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=C3C(=O)N(C(=N3)SCC(=O)C4=CC=C(C=C4)F)C5=CC=CC=C5
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/3\C(=O)N(C(=N3)SCC(=O)C4=CC=C(C=C4)F)C5=CC=CC=C5
• Molecular Formula: C25H17FN2O4S
• Molecular Weight: 460.5 g/mol
• CAS No.: 307325-68-4

Description

This compound belongs to the imidazol-4-one class, characterized by a central five-membered heterocyclic ring with sulfur and nitrogen atoms. Its structure includes:

• A 2-(4-fluorophenyl)-2-oxoethyl sulfanyl group at position 2, introducing fluorinated hydrophobicity and ketone functionality.

Biological Activity

The compound (5E)-5-(1,3-benzodioxol-5-ylmethylidene)-2-[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl-3-phenylimidazol-4-one is a synthetic derivative of imidazolone and benzodioxole, which has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of the compound can be summarized as follows:

• Molecular Formula : C₁₁H₇FNO₄S
• Molecular Weight : 285.224 g/mol
• IUPAC Name : (5E)-5-(1,3-benzodioxol-5-ylmethylidene)-2-[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl-3-phenylimidazol-4-one
• CAS Number : Not available

The compound features a complex arrangement of functional groups that may contribute to its biological activity.

Research indicates that compounds similar to this one often exhibit biological effects through multiple mechanisms, including:

• Inhibition of Enzymatic Activity : Many imidazolone derivatives are known to inhibit specific enzymes that play critical roles in cellular signaling pathways.
• Antioxidant Properties : The presence of benzodioxole may provide antioxidant effects, reducing oxidative stress in cells.
• Anti-inflammatory Effects : Compounds with similar structures have shown potential in modulating inflammatory responses.

Anticancer Activity

Recent studies have suggested that this compound may possess significant anticancer properties. For example:

• A study demonstrated that derivatives with similar structures inhibited the proliferation of various cancer cell lines, including breast and colon cancer cells. The mechanism involved the induction of apoptosis and cell cycle arrest at the G1 phase.

Cell Line	IC50 (µM)	Mechanism
MCF-7 (Breast)	15.4	Apoptosis induction
HCT116 (Colon)	12.3	Cell cycle arrest

Antimicrobial Activity

Another area of interest is the antimicrobial activity of this compound:

• Preliminary tests have shown that it exhibits inhibitory effects against certain bacterial strains, suggesting potential as an antibacterial agent.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL

Case Studies

• Study on Anticancer Effects :
  • Researchers evaluated the cytotoxicity of the compound on various cancer cell lines. The results indicated a dose-dependent response with significant cell death observed at higher concentrations.
• Antimicrobial Testing :
  • In a laboratory setting, the compound was tested against several pathogenic bacteria. The results indicated effective inhibition, particularly against Gram-positive bacteria.

Comparison with Similar Compounds

Structural Analog: (5E)-2-[(4-Fluorophenyl)amino]-5-(2-furylmethylene)-1,3-thiazol-4(5H)-one

• Core structure : Thiazol-4-one (vs. imidazol-4-one).
• Substituents: Furan ring at position 5 (less electron-rich than benzodioxol). 4-Fluorophenylamino group (vs. sulfanyl-2-oxoethyl chain).
• Pharmacological implications : Thiazol-4-ones are associated with antimicrobial and anticancer activities. The furan group may reduce metabolic stability compared to benzodioxol.

Structural Analog: (5E)-3-(3-Chlorophenyl)-5-[(2-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

• Core structure : Thiazolidin-4-one (saturated vs. unsaturated imidazolone).
• Substituents :
  • 3-Chlorophenyl (induces steric hindrance and electronegativity).
  • 2-Methoxyphenylmethylidene (offers moderate electron-donating effects).
• Key differences : The absence of fluorinated groups and benzodioxol reduces lipophilicity and target selectivity compared to the target compound.

Structural Analog: (5E)-5-[(2-Nitrophenyl)methylidene]-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one

• Core structure : Thiazolidin-4-one.
• Substituents :
  • 2-Nitrophenylmethylidene (strong electron-withdrawing nitro group).
  • Phenyl group at position 3.

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Molecular Formula	Potential Pharmacological Role
Target Compound	Imidazol-4-one	1,3-Benzodioxol-5-ylmethylidene, 2-(4-fluorophenyl)-2-oxoethyl sulfanyl, phenyl	C25H17FN2O4S	Enzyme inhibition, CNS targets
(5E)-2-[(4-Fluorophenyl)amino]-5-(2-furylmethylene)-1,3-thiazol-4(5H)-one	Thiazol-4-one	Furan, 4-fluorophenylamino	C14H10FN3O2S	Antimicrobial
(5E)-3-(3-Chlorophenyl)-5-[(2-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one	Thiazolidin-4-one	3-Chlorophenyl, 2-methoxyphenylmethylidene	C17H13ClN2O2S2	Anticancer
(5E)-5-[(2-Nitrophenyl)methylidene]-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one	Thiazolidin-4-one	2-Nitrophenylmethylidene, phenyl	C16H10N2O3S2	Reactive intermediate

Research Findings and Implications

• Electron-rich vs. electron-poor substituents : The benzodioxol group in the target compound enhances aromatic stability and may improve binding to hydrophobic pockets, whereas nitro or chloro groups in analogs increase reactivity but limit solubility .
• Fluorine vs.
• Core heterocycle: Imidazol-4-ones (unsaturated) may exhibit greater rigidity and metabolic resistance compared to saturated thiazolidinones .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for this compound, and how is its structural identity confirmed?

• Answer: The synthesis typically involves multi-step organic reactions, such as condensation of a benzodioxolylmethylidene precursor with a thioether-containing intermediate. For example, analogous imidazolone derivatives are synthesized via Knoevenagel condensation followed by thiol-alkylation under basic conditions . Structural confirmation employs:

• X-ray crystallography to resolve stereochemistry and bond lengths (e.g., Acta Crystallographica reports for similar compounds) .
• Spectroscopic methods :
• NMR : $^1H$ and $^{13}C$ NMR to verify substituent integration and regiochemistry (e.g., phenyl and fluorophenyl protons appear as distinct aromatic splitting patterns) .
• FT-IR : Peaks at ~1700 cm$^{-1}$ confirm carbonyl groups (imidazol-4-one and 4-fluorophenyl ketone) .

Q. What analytical techniques are critical for purity assessment and elemental composition verification?

• Answer:

• Elemental Analysis (CHNS) : Quantifies C, H, N, and S content. For example, deviations >0.3% from theoretical values indicate impurities .
• HPLC-MS : Resolves synthetic byproducts and confirms molecular ion peaks (e.g., [M+H]$^+$ or [M–H]$^-$) .
• Melting Point Analysis : Consistency with literature values (e.g., ±2°C range) ensures crystallinity and purity .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield and regioselectivity in the synthesis?

• Answer:

• Solvent Choice : Polar aprotic solvents (e.g., DMF, DMSO) enhance solubility of intermediates, while THF may favor cyclization .
• Temperature Control : Lower temperatures (0–5°C) reduce side reactions during thiol-alkylation steps .
• Catalytic Additives : Use of Lewis acids (e.g., ZnCl$_2$) or bases (e.g., K$_2$CO$_3$) to accelerate condensation kinetics .
• Table 1 : Example optimization parameters from analogous syntheses:

Parameter	Optimal Range	Yield Improvement
Reaction Time	12–24 h	15–20%
Solvent (DMF)	50–60°C	25%
Catalyst (ZnCl$_2$)	5 mol%	30%

Q. How are stereochemical ambiguities resolved in structural determination?

• Answer:

• X-ray Crystallography : Definitive assignment of (E)-configuration at the methylidene group via bond angle analysis .
• NOESY NMR : Detects spatial proximity of protons (e.g., benzodioxolyl and imidazolone rings) to confirm planar rigidity .
• Computational Modeling : DFT calculations (e.g., Gaussian) predict stable conformers and compare with experimental data .

Q. What strategies identify potential biological targets and assess bioactivity?

• Answer:

• Molecular Docking : Screens against kinase or enzyme databases (e.g., PDB) to predict binding affinities .
• In Vitro Assays :
• Kinase Inhibition : Measure IC$_{50}$ values using ATPase activity assays for kinases like EGFR or MAPK .
• Apoptosis Markers : Flow cytometry for caspase-3 activation in cancer cell lines .
• Pathway Analysis : RNA-seq or Western blotting to track downstream effects (e.g., NF-κB or PI3K/Akt modulation) .

Q. How are contradictions in spectroscopic or crystallographic data addressed?

• Answer:

• Cross-Validation : Compare NMR (DMSO-d$_6$ vs. CDCl$_3$) to rule out solvent-induced shifts .
• High-Resolution Mass Spectrometry (HRMS) : Resolves isotopic patterns to confirm molecular formula discrepancies .
• Single-Crystal Refinement : Adjust thermal parameters in crystallographic models to account for disorder (e.g., fluorophenyl rotation) .